N-(5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide

• IUPAC Name: N-[5-[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl-1,3,4-thiadiazol-2-yl]acetamide
• InChI: InChI=1S/C16H19N5O2S2/c1-12(22)17-15-18-19-16(25-15)24-11-14(23)21-9-7-20(8-10-21)13-5-3-2-4-6-13/h2-6H,7-11H2,1H3,(H,17,18,22)
• InChI Key: WGNYUKKTBZQQFE-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=NN=C(S1)SCC(=O)N2CCN(CC2)C3=CC=CC=C3
• Molecular Formula: C16H19N5O2S2
• Molecular Weight: 377.5 g/mol

Description

N-(5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide is a complex organic compound that features a thiadiazole ring, a piperazine moiety, and an acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide typically involves multi-step procedures. One common synthetic route includes the following steps:

Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized by reacting hydrazonoyl halides with potassium thiocyanate or thiosemicarbazide derivatives.

Introduction of the Piperazine Moiety: The piperazine moiety is introduced through nucleophilic substitution reactions involving piperazine derivatives.

Attachment of the Acetamide Group: The final step involves the acylation of the thiadiazole-piperazine intermediate with acetic anhydride or acetyl chloride under basic conditions.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors and automated synthesis platforms to scale up the production process.

Chemical Reactions Analysis

Types of Reactions

N-(5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the thiadiazole ring can be oxidized to form sulfoxides or sulfones under the influence of oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group in the piperazine moiety can be reduced to a hydroxyl group using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The acetamide group can be substituted with other acyl groups through nucleophilic acyl substitution reactions.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Acylating Agents: Acetic anhydride, acetyl chloride.

Major Products

Oxidation Products: Sulfoxides, sulfones.

Reduction Products: Hydroxyl derivatives.

Substitution Products: Various acyl derivatives.

Scientific Research Applications

N-(5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide has several scientific research applications:

Medicinal Chemistry: This compound is studied for its potential as an acetylcholinesterase inhibitor, which could be useful in the treatment of neurodegenerative diseases like Alzheimer’s disease.

Biological Research: It is used in the study of enzyme inhibition and receptor binding due to its complex structure and functional groups.

Industrial Applications: The compound’s unique properties make it a candidate for the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-(5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound acts as an acetylcholinesterase inhibitor, binding to the active site of the enzyme and preventing the breakdown of acetylcholine.

Receptor Binding: The piperazine moiety allows the compound to interact with various receptors, potentially modulating their activity.

Comparison with Similar Compounds

Similar Compounds

3-(Piperazin-1-yl)-1,2-benzothiazole Derivatives: These compounds also feature a piperazine moiety and are studied for their antibacterial activity.

1,3,4-Thiadiazole Derivatives: These compounds share the thiadiazole ring and are known for their antimicrobial properties.

Uniqueness

N-(5-{[2-oxo-2-(4-phenylpiperazin-1-yl)ethyl]sulfanyl}-1,3,4-thiadiazol-2-yl)acetamide is unique due to its combination of a thiadiazole ring, a piperazine moiety, and an acetamide group, which together confer distinct chemical and biological properties.